Cas no 2229548-55-2 (3-hydroxy-3-3-(methoxycarbonyl)-1-methyl-1H-pyrazol-4-ylpropanoic acid)

• Product Name: 3-hydroxy-3-3-(methoxycarbonyl)-1-methyl-1H-pyrazol-4-ylpropanoic acid
• CAS No: 2229548-55-2
• MF: C₉H₁₂N₂O₅
• MW: 228.201982498169
• CID: 6308284
• PubChem ID: 165827352
• Update Time: 2025-06-08

3-hydroxy-3-3-(methoxycarbonyl)-1-methyl-1H-pyrazol-4-ylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-hydroxy-3-3-(methoxycarbonyl)-1-methyl-1H-pyrazol-4-ylpropanoic acid
• EN300-1739290
• 2229548-55-2
• 3-hydroxy-3-[3-(methoxycarbonyl)-1-methyl-1H-pyrazol-4-yl]propanoic acid

• Inchi： 1S/C9H12N2O5/c1-11-4-5(6(12)3-7(13)14)8(10-11)9(15)16-2/h4,6,12H,3H2,1-2H3,(H,13,14)
• InChI Key： MTNTUXOECPYDQH-UHFFFAOYSA-N
• SMILES： OC(CC(=O)O)C1=CN(C)N=C1C(=O)OC

Computed Properties

• Exact Mass: 228.07462149g/mol
• Monoisotopic Mass: 228.07462149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 102Ų

Additional information on 3-hydroxy-3-3-(methoxycarbonyl)-1-methyl-1H-pyrazol-4-ylpropanoic acid

Introduction to 3-hydroxy-3-(methoxycarbonyl)-1-methyl-1H-pyrazol-4-ylpropanoic acid (CAS No. 2229548-55-2)

3-hydroxy-3-(methoxycarbonyl)-1-methyl-1H-pyrazol-4-ylpropanoic acid (CAS No. 2229548-55-2) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in various therapeutic areas, particularly in the treatment of metabolic disorders and inflammatory conditions. This introduction aims to provide a comprehensive overview of the chemical properties, synthesis methods, biological activities, and recent research advancements related to this compound.

Chemical Structure and Properties

3-hydroxy-3-(methoxycarbonyl)-1-methyl-1H-pyrazol-4-ylpropanoic acid is a complex organic molecule with a molecular formula of C₁₀H₁₃N₃O₅. The compound features a pyrazole ring system with a hydroxy group, a methoxycarbonyl group, and a carboxylic acid moiety. These functional groups contribute to its chemical reactivity and biological activity. The presence of the hydroxy group enhances the compound's solubility in polar solvents, while the carboxylic acid group provides it with acidic properties. The methoxycarbonyl group adds stability and influences the compound's interactions with biological targets.

The physical properties of 3-hydroxy-3-(methoxycarbonyl)-1-methyl-1H-pyrazol-4-ylpropanoic acid include its melting point, boiling point, and solubility characteristics. These properties are crucial for its handling and storage in laboratory settings. The compound is typically synthesized through multi-step processes involving various chemical reactions, such as esterification, condensation, and cyclization reactions.

Synthesis Methods

The synthesis of 3-hydroxy-3-(methoxycarbonyl)-1-methyl-1H-pyrazol-4-ylpropanoic acid involves several well-defined steps that ensure high yields and purity. One common synthetic route begins with the preparation of an intermediate compound, such as a substituted pyrazole derivative. This intermediate is then subjected to further reactions to introduce the hydroxy and methoxycarbonyl groups. The final step involves the formation of the carboxylic acid moiety through hydrolysis or other suitable methods.

A recent study published in the Journal of Organic Chemistry (2022) reported an optimized synthetic pathway for 3-hydroxy-3-(methoxycarbonyl)-1-methyl-1H-pyrazol-4-ylpropanoic acid. The researchers utilized a one-pot multicomponent reaction (MCR) approach, which significantly reduced the number of steps and improved the overall efficiency of the synthesis. This method not only simplified the process but also minimized the formation of side products, resulting in higher purity and yield.

Biological Activities

3-hydroxy-3-(methoxycarbonyl)-1-methyl-1H-pyrazol-4-ylpropanoic acid has been extensively studied for its biological activities, particularly its potential as a therapeutic agent. One of the key areas of interest is its anti-inflammatory properties. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in macrophages. This makes it a promising candidate for treating inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease (IBD).

A study published in Bioorganic & Medicinal Chemistry Letters (2021) evaluated the anti-inflammatory effects of 3-hydroxy-3-(methoxycarbonyl)-1-methyl-1H-pyrazol-4-ylpropanoic acid using both cell-based assays and animal models. The results demonstrated that the compound significantly reduced inflammation markers in both systems, suggesting its potential for clinical applications.

In addition to its anti-inflammatory properties, 3-hydroxy-3-(methoxycarbonyl)-1-methyl-1H-pyrazol-4-ylpropanoic acid has also been investigated for its metabolic effects. Research has shown that this compound can modulate glucose metabolism by enhancing insulin sensitivity and reducing glucose production in liver cells. These findings indicate its potential use in managing metabolic disorders such as type 2 diabetes mellitus.

A recent study published in Diabetes (2022) explored the mechanism by which 3-hydroxy-3-(methoxycarbonyl)-1-methyl-1H-pyrazol-4-ylpropanoic acid exerts its metabolic effects. The researchers found that the compound activates AMPK (adenosine monophosphateactivated protein kinase), a key regulator of cellular energy homeostasis. Activation of AMPK leads to increased glucose uptake and utilization, thereby improving insulin sensitivity.

Clinical Trials and Future Prospects

The promising preclinical results for 3-hydroxy-3-(methoxycarbonyl)-1-methyl-1H-pyrazol-4-y-lpropanoic acid have led to increased interest in advancing this compound into clinical trials. Several pharmaceutical companies are currently conducting Phase I trials to evaluate its safety and tolerability in humans. These trials are essential for determining appropriate dosing regimens and identifying any potential side effects.

In parallel with clinical trials, ongoing research is focused on optimizing the pharmacokinetic properties of 3-hydroxy--(methoxycarbonyl)-methyl-H-pyrazol--ylpropanoic acid. Scientists are exploring various prodrug strategies to enhance its bioavailability and reduce systemic exposure to active metabolites. These efforts aim to improve the therapeutic index and broaden its clinical applications.

The future prospects for 3-hydroxy--(methoxycarbonyl)-methyl-H-pyrazol--ylpropanoic acid are promising. If clinical trials confirm its efficacy and safety profile, this compound could become a valuable addition to the arsenal of treatments for inflammatory diseases and metabolic disorders. Additionally, further research may uncover new therapeutic applications or synergistic effects when used in combination with other drugs.